Cas no 903550-42-5 (Pyrimidine, 5-(1H-pyrazol-3-yl)-)

• Product Name: Pyrimidine, 5-(1H-pyrazol-3-yl)-
• CAS No: 903550-42-5
• MF: C₇H₆N₄
• MW: 146.14934015274
• CID: 4719286
• Update Time: 2023-08-16

Pyrimidine, 5-(1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-(1H-pyrazol-3-yl)-

• Inchi： 1S/C7H6N4/c1-2-10-11-7(1)6-3-8-5-9-4-6/h1-5H,(H,10,11)
• InChI Key： JBKXTFATXYRFMU-UHFFFAOYSA-N
• SMILES： N1C(=CC=N1)C1=CN=CN=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives